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Compound of Interest

Compound Name: 2,6-Dibromo-3-nitropyridine

CAS No.: 55304-80-8

Cat. No.: B1296604

Get Quote

A comprehensive analysis of the crystallographic and experimental data for 2,6-Dichloro-3-

nitropyridine, a structural analogue of 2,6-Dibromo-3-nitropyridine.

Note to the reader: Extensive searches of crystallographic databases, including the Cambridge

Structural Database (CSD), the Crystallography Open Database (COD), and the Inorganic

Crystal Structure Database (ICSD), yielded no publicly available crystal structure data for 2,6-
Dibromo-3-nitropyridine. This guide therefore presents a detailed analysis of the closely

related analogue, 2,6-Dichloro-3-nitropyridine, for which a complete crystallographic study is

available. The experimental methodologies and structural characteristics detailed herein are

expected to be highly comparable to those of the requested bromo-analogue.

Introduction
Substituted nitropyridines are a critical class of heterocyclic compounds that serve as versatile

building blocks in the synthesis of pharmaceuticals and agrochemicals. Their chemical

reactivity and structural features make them valuable precursors in drug discovery and

materials science. Understanding the precise three-dimensional arrangement of atoms within

these molecules, as provided by single-crystal X-ray diffraction, is paramount for rational drug
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design and the development of new materials with tailored properties. This guide provides a

detailed overview of the synthesis, experimental procedures for crystal structure determination,

and the resulting structural data for 2,6-Dichloro-3-nitropyridine.

Experimental Protocols
The following sections detail the methodologies employed in the synthesis and crystallographic

analysis of 2,6-Dichloro-3-nitropyridine as reported by Fun, H.-K., Arshad, S., Chandrakantha,

B., Isloor, A. M., & Shetty, P. in Acta Crystallographica Section E: Crystallographic

Communications, 2011, E67, o1785.

Synthesis of 2,6-Dichloro-3-nitropyridine
The synthesis of 2,6-Dichloro-3-nitropyridine is achieved through the nitration of 2,6-

Dichloropyridine.[1][2] A summary of the process is as follows:

Reaction Setup: A mixture of concentrated sulfuric acid (25 ml) and fuming nitric acid (10 ml)

is prepared and cooled to 0 °C.

Addition of Reactant: 2,6-Dichloropyridine (5 g, 0.033 mol) is added portion-wise to the

cooled acid mixture.

Reaction Progression: Following the addition, the reaction mixture is heated to 65 °C for a

duration of 2 hours.

Work-up: After cooling to room temperature, the reaction mixture is quenched by pouring it

over ice water.

Isolation and Purification: The resulting solid precipitate is collected by filtration and dried

under a vacuum. The crude product is then purified by column chromatography using silica

gel (60–120 mesh) with a petroleum ether: ethyl acetate eluent to yield the final product as a

pale yellow solid.

Single-Crystal X-ray Diffraction
Single crystals of 2,6-Dichloro-3-nitropyridine suitable for X-ray diffraction were grown and

analyzed. The data collection and structure refinement procedures are outlined below.[1][2]
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Data Collection: A suitable single crystal was mounted on a Bruker SMART APEXII DUO

CCD area-detector diffractometer. Data were collected at 296 K using graphite-

monochromated Mo Kα radiation (λ = 0.71073 Å).

Structure Solution and Refinement: The structure was solved using direct methods and

refined by full-matrix least-squares on F². All non-hydrogen atoms were refined

anisotropically. Hydrogen atoms were placed in geometrically calculated positions and

refined using a riding model.

Data Presentation
The crystallographic data for 2,6-Dichloro-3-nitropyridine is summarized in the following tables.

The asymmetric unit of the title compound contains two crystallographically independent

molecules.[1][2]

Table 1: Crystal Data and Structure Refinement
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Parameter Value

Empirical Formula C₅H₂Cl₂N₂O₂

Formula Weight 192.99

Temperature 296(2) K

Wavelength 0.71073 Å

Crystal System Monoclinic

Space Group P2₁/c

Unit Cell Dimensions

a 7.9021(8) Å

b 19.166(2) Å

c 11.0987(9) Å

α 90°

β 122.072(5)°

γ 90°

Volume 1424.4(2) Å³

Z 8

Density (calculated) 1.800 Mg/m³

Absorption Coefficient 0.852 mm⁻¹

F(000) 768

Data Collection

Reflections Collected 16845

Independent Reflections 4817 [R(int) = 0.0601]

Refinement

Goodness-of-fit on F² 1.082

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296604?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final R indices [I>2σ(I)] R1 = 0.0673, wR2 = 0.1652

R indices (all data) R1 = 0.1246, wR2 = 0.1801

Table 2: Selected Bond Lengths (Å)
Bond Length (Molecule A) Length (Molecule B)

Cl1 - C2 1.725(4) 1.724(4)

Cl2 - C6 1.723(4) 1.728(4)

N2 - C3 1.467(5) 1.470(5)

O1 - N2 1.214(4) 1.216(4)

O2 - N2 1.221(4) 1.218(4)

N1 - C2 1.321(5) 1.321(5)

N1 - C6 1.325(5) 1.324(5)

C2 - C3 1.401(5) 1.397(5)

C3 - C4 1.383(6) 1.385(6)

C4 - C5 1.369(6) 1.368(6)

C5 - C6 1.381(6) 1.378(6)

Table 3: Selected Bond Angles (°)
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Atoms Angle (Molecule A) Angle (Molecule B)

C6 - N1 - C2 117.8(3) 118.0(3)

N1 - C2 - C3 123.4(4) 123.2(4)

N1 - C2 - Cl1 115.1(3) 115.1(3)

C3 - C2 - Cl1 121.5(3) 121.7(3)

C4 - C3 - C2 116.8(4) 117.1(4)

C4 - C3 - N2 119.5(4) 119.2(4)

C2 - C3 - N2 123.7(4) 123.7(4)

C5 - C4 - C3 120.2(4) 120.0(4)

C4 - C5 - C6 120.1(4) 120.2(4)

N1 - C6 - C5 121.7(4) 121.5(4)

N1 - C6 - Cl2 115.0(3) 114.8(3)

C5 - C6 - Cl2 123.3(3) 123.7(3)

O1 - N2 - O2 123.7(4) 123.8(4)

O1 - N2 - C3 118.5(4) 118.4(4)

O2 - N2 - C3 117.8(4) 117.8(4)

Visualization of Experimental Workflow
The following diagram illustrates the key stages in the synthesis and structural determination of

2,6-Dichloro-3-nitropyridine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296604?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 2,6-Dichloropyridine

Nitration Reaction
(0 °C to 65 °C, 2h)

Reagents:
Concentrated H₂SO₄

Fuming HNO₃

Quenching
(Ice Water)

Filtration & Drying

Column Chromatography

Product:
2,6-Dichloro-3-nitropyridine

Single Crystal Growth

X-ray Diffraction
(Bruker SMART APEXII)

Structure Solution
(Direct Methods)

Structure Refinement
(Full-matrix least-squares)

Final Crystal Structure

Click to download full resolution via product page

Synthesis and Crystallographic Workflow
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Conclusion
This technical guide has provided a comprehensive overview of the crystal structure and

experimental protocols for 2,6-Dichloro-3-nitropyridine, a close structural analogue of 2,6-
Dibromo-3-nitropyridine. The presented data, including unit cell dimensions, bond lengths,

and bond angles, offer valuable insights into the molecular geometry and packing of this class

of compounds. The detailed experimental workflows for synthesis and single-crystal X-ray

diffraction serve as a useful reference for researchers in the fields of medicinal chemistry,

materials science, and crystallography. While direct crystallographic data for 2,6-Dibromo-3-
nitropyridine remains elusive in the public domain, the information from its chloro-analogue

provides a robust foundation for understanding its likely structural characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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